3-cyclopropyl-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1-methyl-1H-pyrazol-5-amine

• Molecular Formula: C13H18FN5
• Molecular Weight: 263.31 g/mol
• IUPAC Name: 5-cyclopropyl-N-[(5-fluoro-1,3-dimethylpyrazol-4-yl)methyl]-2-methylpyrazol-3-amine
• InChI: InChI=1S/C13H18FN5/c1-8-10(13(14)19(3)16-8)7-15-12-6-11(9-4-5-9)17-18(12)2/h6,9,15H,4-5,7H2,1-3H3
• InChI Key: RCJCNDSPGQKBJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1CNC2=CC(=NN2C)C3CC3)F)C

Description

Chemical Identity and Structural Features The compound 3-cyclopropyl-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1-methyl-1H-pyrazol-5-amine (CAS: 1856075-79-0) is a pyrazole derivative characterized by a bicyclic substitution pattern. This inconsistency warrants clarification in future studies. Structurally, the molecule features:

• A cyclopropyl group at the 3-position of the pyrazole ring, which may enhance metabolic stability and influence conformational rigidity.
• A fluorine atom on the 5-fluoro-1,3-dimethylpyrazole moiety, likely improving lipophilicity and bioavailability.

Preparation Methods

The synthesis of 3-cyclopropyl-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1-methyl-1H-pyrazol-5-amine typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the pyrazole ring: This can be achieved through cyclization reactions involving hydrazine derivatives and 1,3-diketones.

Introduction of the fluorine atom: Fluorination can be performed using reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI).

Attachment of the cyclopropyl group: This step often involves cyclopropanation reactions using diazo compounds and transition metal catalysts.

Methylation: Methyl groups can be introduced using methylating agents like methyl iodide or dimethyl sulfate.

Industrial production methods may involve optimization of these steps to increase yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

3-cyclopropyl-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1-methyl-1H-pyrazol-5-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents such as lithium aluminum hydride (LAH) or sodium borohydride (NaBH4) can convert ketones or aldehydes to alcohols.

Substitution: Nucleophilic substitution reactions can occur, particularly at the fluorinated pyrazole ring, using nucleophiles like amines or thiols.

Coupling Reactions: Suzuki-Miyaura or Heck coupling reactions can be employed to introduce various substituents onto the pyrazole rings.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-cyclopropyl-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1-methyl-1H-pyrazol-5-amine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in various organic reactions.

Biology: This compound may exhibit biological activity, making it a candidate for drug discovery and development.

Medicine: Potential therapeutic applications include its use as an anti-inflammatory, antimicrobial, or anticancer agent.

Industry: It can be used in the development of new materials or as a catalyst in chemical processes.

Mechanism of Action

The mechanism of action of 3-cyclopropyl-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1-methyl-1H-pyrazol-5-amine involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to a biological response. The exact molecular targets and pathways depend on the specific application and require further research to elucidate.

Comparison with Similar Compounds

Comparison with Similar Compounds

Pyrazole derivatives are widely explored for their pharmacological and material science applications. Below is a comparative analysis of structurally related compounds, focusing on synthesis, physicochemical properties, and substituent effects.

Key Findings

Lower yields (e.g., 17.9% for the pyridinyl derivative in ) are attributed to steric hindrance or challenges in copper-catalyzed cross-coupling reactions .

Physicochemical Properties Fluorine vs. Chlorine: The target compound’s fluorine atom may reduce metabolic degradation compared to chlorine-containing analogs (e.g., 3a–3e in ), which exhibit higher molar masses and melting points (133–183°C) due to stronger intermolecular interactions .

Spectroscopic and Analytical Data

• Chlorinated carboxamides () show distinct ¹H NMR signals for aromatic protons (δ 7.2–8.1 ppm) and carbonyl groups (IR ~1636 cm⁻¹) .
• The target compound lacks reported spectroscopic data, limiting direct comparison.

Biological and Functional Implications

• Fluorine and chlorine atoms are associated with enhanced binding affinity in kinase inhibitors and antimicrobial agents, though specific activity data for the target compound are absent .
• Dimethoxyphenyl derivatives () are often explored for CNS activity due to improved blood-brain barrier penetration, a property less likely in the target compound due to its polar pyrazole-methylamine groups .

Biological Activity

3-cyclopropyl-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1-methyl-1H-pyrazol-5-amine, with CAS No. 1856075-79-0, is a novel compound belonging to the pyrazole family. This compound has garnered attention due to its potential biological activities, particularly in the context of pharmacological applications. This article reviews the biological activity of this compound, focusing on its mechanisms, efficacy in various biological systems, and relevant case studies.

• Molecular Formula : C13H19ClFN5
• Molecular Weight : 299.78 g/mol
• Structure : The compound features a cyclopropyl group and a fluorinated pyrazole moiety, which are critical for its biological activity.

Research indicates that compounds containing pyrazole rings often exhibit diverse biological activities, including anti-inflammatory, analgesic, and anticancer properties. The specific mechanisms through which 3-cyclopropyl-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1-methyl-1H-pyrazol-5-amine exerts its effects may involve:

• Interaction with Receptors : Similar pyrazole derivatives have been shown to interact with cannabinoid receptors, influencing lipid metabolism and potentially reducing metabolic syndrome parameters .
• Cytotoxicity Against Cancer Cells : Preliminary studies suggest that this compound may exhibit cytotoxic effects against various cancer cell lines through apoptosis induction and cell cycle arrest mechanisms .

Biological Activity Overview

The biological activity of 3-cyclopropyl-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1-methyl-1H-pyrazol-5-amine can be summarized in the following table:

Activity Type	Description	Reference
Anticancer Activity	Induces apoptosis in cancer cell lines
Anti-inflammatory	Potential modulation of inflammatory pathways
Metabolic Effects	Influences lipid metabolism

Case Studies

Several studies have investigated the biological activity of pyrazole derivatives similar to our target compound:

• Cytotoxicity Studies : A study by demonstrated that analogs of pyrazole compounds showed significant cytotoxicity against a range of human cancer cell lines, including HeLa (cervical cancer) and CaCo-2 (colon cancer), with IC50 values indicating effective concentrations for therapeutic use.
• Pharmacological Profiles : Research highlighted that compounds with similar structures exhibited favorable pharmacokinetic profiles and metabolic stability when assessed using human liver microsomes .
• Inflammation Models : In experimental models of inflammation, pyrazole derivatives have shown promise in reducing inflammatory markers, suggesting potential utility in treating inflammatory diseases .

Q & A

Q. What are the key synthetic routes for preparing 3-cyclopropyl-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]-1-methyl-1H-pyrazol-5-amine?

Methodological Answer: The synthesis of pyrazole derivatives often involves multi-step protocols. A representative approach for structurally similar compounds includes:

Coupling Reactions : Use of copper(I) bromide as a catalyst with cesium carbonate as a base in dimethyl sulfoxide (DMSO) at 35°C for 2 days to facilitate cyclopropane amine coupling to a pyrazole core .

Purification : Chromatographic separation (e.g., ethyl acetate/hexane gradient) to isolate the product.

Yield Optimization : Adjusting stoichiometric ratios (e.g., 1.1 equivalents of alkyl halide) and reaction time to improve yields, which for analogous compounds range from 17–30% .

Q. Table 1: Representative Synthetic Conditions

Step	Reagents/Conditions	Yield	Reference
Coupling	CuBr, Cs₂CO₃, DMSO, 35°C	17.9%
Alkylation	K₂CO₃, DMF, RCH₂Cl	20–30%

Q. How is the compound characterized structurally?

Methodological Answer: Characterization typically involves:

• NMR Spectroscopy : $^1$H and $^13$C NMR to confirm substituent positions (e.g., cyclopropyl protons at δ 0.5–1.2 ppm, pyrazole methyl groups at δ 2.1–2.5 ppm) .
• High-Resolution Mass Spectrometry (HRMS) : ESI-MS to verify molecular weight (e.g., m/z 215 [M+H]$^+$ for a related compound) .
• Melting Point Analysis : Consistency with literature values (e.g., 104–107°C for analogs) .

Q. What solvents and catalysts are critical for its stability during synthesis?

Methodological Answer:

• Polar Aprotic Solvents : DMSO or DMF enhance reaction rates for coupling steps .
• Bases : Cs₂CO₃ or K₂CO₃ deprotonate intermediates and stabilize transition states .
• Copper Catalysts : CuBr facilitates Ullmann-type couplings for cyclopropane attachment .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yields in large-scale synthesis?

Methodological Answer:

• Catalyst Screening : Test alternatives to CuBr (e.g., Pd-based catalysts) to reduce side reactions.
• Temperature Gradients : Evaluate 50–80°C to accelerate kinetics without decomposition .
• Microwave-Assisted Synthesis : Reduce reaction time from days to hours for coupling steps .

Data Contradiction Analysis :
Low yields (e.g., 17.9% in vs. 30% in ) may arise from differences in steric hindrance from fluorinated pyrazole substituents. Computational modeling (e.g., DFT) can identify energy barriers in transition states.

Q. How can discrepancies in biological activity data be resolved?

Methodological Answer:

• Assay Standardization : Use uniform protocols (e.g., MIC assays for antimicrobial activity) to compare results .
• Metabolite Profiling : LC-MS to detect degradation products that may affect bioactivity.
• Structural-Activity Relationship (SAR) : Compare analogs (e.g., fluoro vs. chloro substituents) to isolate key pharmacophores .

Q. What computational methods predict the compound’s interaction with biological targets?

Methodological Answer:

• Molecular Docking : Use AutoDock Vina to model binding to enzymes (e.g., cytochrome P450) .
• MD Simulations : GROMACS for stability analysis of ligand-protein complexes over 100 ns trajectories.
• QM/MM Calculations : Identify reactive sites for metabolic studies .

Q. How to troubleshoot low yields in coupling reactions involving the cyclopropyl group?

Methodological Answer:

• Steric Effects : Introduce bulky directing groups to pre-organize reactants.
• Protecting Groups : Temporarily shield reactive amines (e.g., Boc protection) to prevent side reactions .
• Alternative Coupling Reagents : Replace CuBr with Pd(OAc)₂ for milder conditions .

Q. What impurities are commonly observed, and how are they controlled?

Methodological Answer:

• Byproducts : Unreacted starting materials or dehalogenated intermediates.
• Analytical Methods : HPLC with UV detection (λ = 254 nm) to monitor purity >95% .
• Crystallization : Recrystallize from ethanol/water to remove polar impurities .

Q. Table 2: Common Impurities and Mitigation Strategies

Impurity	Source	Mitigation
Dehalogenated byproduct	Over-reduction	Use milder reducing agents
Dimethylated side product	Excess methylating agent	Optimize stoichiometry